4-(pyridin-2-yloxy)-N-(2-(trifluoromethyl)phenyl)piperidine-1-carboxamide
Description
4-(pyridin-2-yloxy)-N-(2-(trifluoromethyl)phenyl)piperidine-1-carboxamide, also known as TFP or TFPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience.
Scientific Research Applications
Drug Discovery and Development
This compound, with its pyridine and piperidine components, is a valuable scaffold in medicinal chemistry. It’s often used to create novel biologically active compounds due to its ability to efficiently explore pharmacophore space and contribute to the stereochemistry of molecules . Its versatility allows for the development of new drugs with various biological profiles, particularly by influencing the binding mode to enantioselective proteins.
Coordination Chemistry
In coordination chemistry, similar pyridine-based ligands are utilized to synthesize coordination polymers with interesting structural properties . These polymers can exhibit unique frameworks and topologies, which are important for understanding the structure-property relationships in materials science.
Fluorescence Studies
The related structural analogs of this compound have been studied for their fluorescence properties . Such studies are crucial for developing new materials with specific optical properties, which can be applied in sensors, imaging, and other photonic devices.
Anti-tubercular Agents
Compounds with similar structural motifs have been designed and synthesized for their anti-tubercular activity . The trifluoromethyl group, in particular, is a common feature in pharmaceuticals and can significantly affect the biological activity of a compound.
Synthetic Chemistry
The compound serves as a key intermediate in synthetic organic chemistry. It can undergo various chemical reactions to produce a wide range of derivatives, which can then be further utilized in the synthesis of more complex molecules .
Pharmacokinetics and ADME Studies
Due to its structural complexity, this compound can be used in studies related to absorption, distribution, metabolism, and excretion (ADME) of drugs . Understanding its behavior in biological systems can lead to the optimization of drug candidates for better therapeutic efficacy.
properties
IUPAC Name |
4-pyridin-2-yloxy-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3N3O2/c19-18(20,21)14-5-1-2-6-15(14)23-17(25)24-11-8-13(9-12-24)26-16-7-3-4-10-22-16/h1-7,10,13H,8-9,11-12H2,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRMLZOMTPNIQEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=CC=N2)C(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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